Cas no 685127-11-1 (1-(3-methoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3-methoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 685127-11-1
• Molecular Formula: C₁₂H₁₄N₂O₂S
• Molecular Weight: 250.316761493683
• CID: 5850614
• PubChem ID: 3413160

1-(3-methoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Properties

Names and Identifiers

• (3-methoxyphenyl)(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl](3-methoxyphenyl)-
• KNHHMCGWOGEBNO-UHFFFAOYSA-N
• SMR000323178
• MLS000683104
• (3-methoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
• SCHEMBL4068210
• SR-01000096207-1
• (3-methoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-methanone
• DTXSID201326467
• SR-01000096207
• AKOS024588407
• 1-(3-methoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
• HMS2725L10
• CHEMBL1390898
• F0630-0016
• 685127-11-1

• InChIKey： KNHHMCGWOGEBNO-UHFFFAOYSA-N
• Inchi： 1S/C12H14N2O2S/c1-16-10-5-3-4-9(8-10)11(15)14-7-6-13-12(14)17-2/h3-5,8H,6-7H2,1-2H3
• SMILES： C(N1C(SC)=NCC1)(C1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 250.07759887g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.07759887g/mol
• Heavy Atom Count: 17
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Boiling Point: 399.3±44.0 °C(Predicted)
• pka: 1.40±0.60(Predicted)
• Density: 1.24±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives